Cas no 1361820-05-4 (2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-carboxylic acid)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-carboxylic acid
• CAS No: 1361820-05-4
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4932643
• Update Time: 2025-08-02

2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-carboxylic acid

• Inchi： 1S/C9H10F2N2O3/c1-16-5-3-13-4(2-12)6(8(10)11)7(5)9(14)15/h3,8H,2,12H2,1H3,(H,14,15)
• InChI Key： DZZNSRHIECIKOU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C(=CN=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: -2.4
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-carboxylic acid

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-carboxylic acid (CAS No. 1361820-05-4)

2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-carboxylic acid, identified by its CAS number 1361820-05-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its aminomethyl, difluoromethyl, and methoxypyridine substituents, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel bioactive molecules.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic amine functionality, which can participate in various chemical reactions such as condensation, coupling, and modification reactions. This feature makes the compound a versatile intermediate in synthetic chemistry, enabling the construction of more complex molecular structures. Additionally, the presence of a difluoromethyl group at the 3-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. The methoxypyridine moiety at the 5-position further contributes to the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological investigation.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The specific arrangement of functional groups in 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-carboxylic acid suggests that it may interact with various biological targets, making it a promising candidate for further research.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The aminomethyl group can be readily modified to introduce additional functionalities, allowing for the creation of prodrugs or conjugates that can enhance drug delivery and specificity. For instance, this moiety can be used to link the compound to targeting ligands or imaging agents, enabling applications in precision medicine and personalized therapy. Furthermore, the difluoromethyl group has been shown to improve pharmacokinetic profiles by increasing metabolic stability and reducing susceptibility to enzymatic degradation.

The methoxypyridine substituent also plays a crucial role in modulating the biological activity of the molecule. Methoxy groups are known to enhance binding affinity by stabilizing negative charge distributions and improving hydrophobic interactions with biological targets. This feature makes 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-carboxylic acid a suitable candidate for further exploration in drug discovery efforts aimed at developing small-molecule inhibitors or activators.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. These tools have been instrumental in predicting how changes in functional groups such as the aminomethyl, difluoromethyl, and methoxypyridine moieties affect binding affinity and selectivity. By leveraging these computational methods, researchers can optimize the structure of 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-carboxylic acid to improve its pharmacological properties.

In addition to its potential as a lead compound, this molecule may also serve as a valuable building block for synthesizing more complex derivatives with enhanced therapeutic efficacy. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to fine-tune its biological profile for specific applications. For example, introducing additional heterocyclic rings or aromatic substituents could expand its spectrum of activity or improve its interaction with target enzymes or receptors.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include functional group transformations such as nucleophilic substitution, reduction reactions, and protection-deprotection strategies. Advanced synthetic techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays have shown that it exhibits moderate activity against certain kinases and inflammatory pathways, suggesting potential therapeutic applications in oncology and immunology. Further studies are needed to fully characterize its mechanism of action and assess its safety profile in vivo.

The development of novel pharmaceuticals often involves rigorous testing to ensure efficacy and safety before moving into clinical trials. The structural features of 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-carboxylic acid, particularly its well-defined functional groups, make it an attractive candidate for further investigation. Researchers are exploring various derivatives to enhance its potency while minimizing off-target effects.

In conclusion,2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-carboxylic acid (CAS No. 1361820-05-4) represents a promising scaffold for pharmaceutical development with significant potential in drug discovery efforts. Its unique structural features offer opportunities for diverse chemical modifications and biological applications, making it a valuable asset in ongoing research initiatives aimed at developing novel therapeutics.